![molecular formula C5H9NO B2689559 2-(Propan-2-yloxy)acetonitrile CAS No. 84847-42-7](/img/structure/B2689559.png)
2-(Propan-2-yloxy)acetonitrile
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Overview
Description
“2-(Propan-2-yloxy)acetonitrile” is a chemical compound with the molecular formula C5H9NO . It is used for research purposes .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, acetonitrile, a related compound, has been used as an important intermediate in organic synthesis . Its conversion reactions have become one of the most attractive fields in organic synthesis .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” were not found, acetonitrile has been used as an important synthon in many types of organic reactions . It can be deprotonated to form a nucleophile, and the nitrogen with lone pair electrons can also act as a nucleophile .
Scientific Research Applications
Physicochemical Properties and Solvent Interactions
Studies on the physicochemical properties of binary mixtures involving acetonitrile and alcohols like 2-methyl-propan-1-ol and 2-methyl-propan-2-ol have provided insights into the interactions between acetonitrile and other compounds. These interactions are critical for understanding solvent behavior in various chemical processes, including those involving 2-(Propan-2-yloxy)acetonitrile. The research demonstrated how acetonitrile interacts with alcohols, affecting the molar volumes and permittivities of the mixtures, which is crucial for applications in synthesis and catalysis (Kinart et al., 2003).
Enzyme Reaction Behavior and Enantioselectivity
The influence of water-miscible organic solvents like acetonitrile on the kinetics and enantioselectivity of alcohol dehydrogenase-catalyzed reactions was explored, showcasing how solvent properties can affect enzyme activity and selectivity. This research is vital for the development of biocatalytic processes, including those that might involve this compound or similar compounds (Schumacher et al., 2006).
Photocatalysis
Investigations into the photocatalytic activities of polyoxotungstates in the presence of acetonitrile have uncovered the formation of reactive intermediates that are crucial for the transformation of organic substrates. Such studies are fundamental for photocatalysis research, potentially extending to applications involving this compound (Tanielian et al., 1997).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-propan-2-yloxyacetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-5(2)7-4-3-6/h5H,4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANOCAHQLPCCXRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
99.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84847-42-7 |
Source
|
Record name | 2-(propan-2-yloxy)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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